
Unmasking Geographic Origins: 87Sr/86Sr
Isotope Analysis in Forensic Geology and

Sourcing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252 Get Quote

Application Note & Protocol

The precise measurement of strontium isotope ratios (87Sr/86Sr) has emerged as a powerful

tool in forensic geology, offering crucial intelligence in determining the geographic origin of a

wide range of materials. This technique leverages the principle that the 87Sr/86Sr ratio in the

environment is determined by the local geology, which is then passed through the food and

water chain into plants, animals, and humans with negligible fractionation.[1][2][3]

Consequently, the isotopic signature of a material can link it to a specific geographic region,

providing invaluable leads in criminal investigations, humanitarian efforts, and counter-

terrorism.

This document provides a detailed overview of the applications of 87Sr/86Sr analysis in

forensic science, complete with experimental protocols for sample preparation and analysis,

and quantitative data from various studies. It is intended for researchers, forensic scientists,

and professionals in drug development and enforcement who are interested in utilizing this

robust geochemical tracer.

Core Principles
The utility of 87Sr/86Sr in provenancing lies in the natural radioactive decay of Rubidium-87

(87Rb) to Strontium-87 (87Sr). The abundance of 87Sr in a rock, and consequently in the

overlying soil and water, is a function of the rock's age and its initial Rb/Sr ratio.[1] Older rocks
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with high Rb/Sr ratios, such as granites, will have higher, more "radiogenic" 87Sr/86Sr ratios,

while younger rocks with low Rb/Sr ratios, like basalts, will have lower, less radiogenic ratios.[4]

This geological variability creates distinct isotopic signatures across different geographic

landscapes.

Because strontium is readily incorporated into biological tissues in place of calcium, the

87Sr/86Sr ratio of an organism reflects the bioavailable strontium in its diet and drinking water.

[5] Crucially, this isotopic ratio is preserved as it moves through the food web, a concept often

summarized as "you are what you eat... and where you ate it."[1]

Applications in Forensic Science
The applications of 87Sr/86Sr analysis in a forensic context are diverse and expanding. Key

areas include:

Human Provenancing: Analysis of different human tissues can provide a timeline of an

individual's movements. Tooth enamel forms during childhood and does not remodel,

preserving the isotopic signature of an individual's birthplace or early life.[6][7] Bone, hair,

and nails, which are continuously renewed, reflect the diet and location of an individual in the

years leading up to their death.[1][8] This information is critical in identifying unknown victims

and narrowing down search areas.[7][9]

Narcotics Sourcing: The 87Sr/86Sr ratio of illicit drugs, such as heroin and cocaine, can be

traced back to the soil in which the source plants (e.g., opium poppies, coca) were grown.

[10] This allows law enforcement agencies to pinpoint cultivation areas and disrupt trafficking

networks.[11]

Food and Product Authenticity: Strontium isotope analysis can be used to verify the

geographic origin of agricultural products like wine, coffee, and honey, helping to combat

food fraud.[10][12]

Trace Evidence Analysis: Soil, dust, and other geological materials found on clothing,

vehicles, or other items can be compared to reference maps of 87Sr/86Sr ratios

("isoscapes") to link a suspect or victim to a specific location.[13]

Experimental Protocols
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The determination of 87Sr/86Sr ratios requires meticulous sample preparation to isolate

strontium from the sample matrix, followed by high-precision analysis using either Thermal

Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).

Sample Preparation
The following are generalized protocols for common forensic sample types. Specific details

may need to be optimized based on the sample matrix and available laboratory equipment.

1. Human Remains (Teeth and Bones):

Mechanical Cleaning: Physically remove any adhering soil or soft tissue from the sample

surface using a dental drill or sandblaster.

Chemical Cleaning: Submerge the sample in a weak acid (e.g., 0.1 M acetic acid) in an

ultrasonic bath to remove diagenetic carbonates. Rinse thoroughly with ultrapure water.

Dissolution: For tooth enamel, dissolve the powdered sample in nitric acid (HNO3). For

bone, dissolution in a stronger acid mixture may be necessary.

Strontium Separation: Utilize ion-exchange chromatography with a strontium-specific resin

(e.g., Sr-Spec™) to isolate Sr from other elements.[14]

2. Soil and Sediments:

Drying and Sieving: Dry the sample at a low temperature and sieve to obtain a fine,

homogeneous powder.

Leaching: To analyze the bioavailable strontium, leach the sample with a weak acid (e.g., 1

M ammonium nitrate) to extract strontium adsorbed to mineral surfaces.

Digestion (for total Sr): For a total rock signature, digest the sample using a combination of

strong acids (e.g., HF, HNO3, HClO4) in a clean laboratory environment.

Strontium Separation: As with biological samples, use ion-exchange chromatography to

purify the strontium fraction.
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3. Plant and Organic Materials (including Narcotics):

Washing and Drying: Thoroughly wash the sample with ultrapure water to remove any

surface contamination and dry to a constant weight.

Ashing/Digestion: Ash the sample in a muffle furnace to remove organic matter, followed by

dissolution of the ash in nitric acid. Alternatively, a microwave digestion system with a

mixture of nitric acid and hydrogen peroxide can be used.

Strontium Separation: Isolate strontium using ion-exchange chromatography.

Mass Spectrometry Analysis
1. Thermal Ionization Mass Spectrometry (TIMS):

Filament Loading: Load the purified strontium sample onto a degassed rhenium (Re)

filament.[14][15]

Analysis: The filament is heated in the mass spectrometer's source, causing the strontium to

ionize. The ions are then accelerated and separated by mass in a magnetic field.

Data Acquisition: Measure the ion beams of the different strontium isotopes simultaneously

using multiple collectors. The 87Sr/86Sr ratio is calculated after correction for mass

fractionation using the stable 88Sr/86Sr ratio.[15]

2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

Sample Introduction: Introduce the purified strontium solution into an argon plasma, which

atomizes and ionizes the sample.

Analysis: The ion beam is introduced into the mass spectrometer and the isotopes are

separated by a magnetic sector.

Data Acquisition: Similar to TIMS, multiple Faraday cups are used to simultaneously

measure the ion beams of the strontium isotopes. Corrections for instrumental mass bias are

applied.[16][17]
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Data Presentation
The following table summarizes typical 87Sr/86Sr ratios for various materials relevant to

forensic investigations. It is important to note that these are representative ranges, and the

actual values for a specific location will depend on the local geology.

Sample Type Material
Typical 87Sr/86Sr
Range

Geographic/Geolog
ical Context

Human Remains Tooth Enamel 0.704 - 0.730+

Reflects childhood

location; highly

variable depending on

underlying geology.

Bone (Cortical) 0.706 - 0.725+

Represents an

average of the last

~10-20 years of life.

Hair Variable

Reflects diet and

location over the

period of hair growth.

Soils Leachable Fraction 0.705 - 0.750+

Represents the

bioavailable strontium

for plant uptake.

Bulk Soil/Rock 0.703 - 0.800+

Reflects the

underlying bedrock

geology.

Narcotics Heroin (Opium) 0.707 - 0.720+

Correlates with the

soil 87Sr/86Sr of the

poppy cultivation area.

Cocaine 0.705 - 0.715+

Correlates with the

soil 87Sr/86Sr of the

coca cultivation area.

Food & Beverages Wine 0.706 - 0.712+
Reflects the geology

of the vineyard.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://m.youtube.com/watch?v=-cAXLGpYEqk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Workflows and Concepts

Field/Crime Scene

Laboratory Analysis

Data Interpretation

Sample Collection
(e.g., Human Remains, Soil, Narcotics)

Sample Preparation
(Cleaning, Dissolution)

Strontium Separation
(Ion-Exchange Chromatography)

Mass Spectrometry
(TIMS or MC-ICP-MS)

87Sr/86Sr Ratio
Measurement

Comparison with
Reference Isoscape Data

Geographic Sourcing/
Provenancing

Forensic Report

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b083252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for 87Sr/86Sr analysis in forensic geology.
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Caption: The biogeochemical pathway of strontium from bedrock to forensic samples.
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Conclusion
The application of 87Sr/86Sr isotope analysis provides a powerful and scientifically robust

method for provenancing in forensic investigations. By carefully following established protocols

for sample collection, preparation, and analysis, forensic scientists can generate high-quality

data that can be used to link individuals and evidence to specific geographic locations. The

continued development of analytical techniques and the expansion of global 87Sr/86Sr

isoscape databases will further enhance the utility of this valuable tool in the pursuit of justice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Application – Isobar Science [isobarscience.com]

2. Experimental evidence shows no fractionation of strontium isotopes ((87)Sr/(86)Sr) among
soil, plants, and herbivores: implications for tracking wildlife and forensic science - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. fiveable.me [fiveable.me]

7. researchgate.net [researchgate.net]

8. Isotopic analysis in forensic geography – Isobar Science [isobarscience.com]

9. researchgate.net [researchgate.net]

10. m.youtube.com [m.youtube.com]

11. researchgate.net [researchgate.net]

12. Strontium Isotope Ratio Analysis | Brooks Applied Labs [brooksapplied.com]

13. researchgate.net [researchgate.net]

14. it2isotopes.com [it2isotopes.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b083252?utm_src=pdf-custom-synthesis
https://isobarscience.com/strontium/application/
https://pubmed.ncbi.nlm.nih.gov/25789981/
https://pubmed.ncbi.nlm.nih.gov/25789981/
https://pubmed.ncbi.nlm.nih.gov/25789981/
https://www.researchgate.net/publication/273780791_Experimental_evidence_shows_no_fractionation_of_strontium_isotopes_87_Sr_86_Sr_among_soil_plants_and_herbivores_implications_for_tracking_wildlife_and_forensic_science
https://www.researchgate.net/figure/Sample-preparation-procedure-for-TIMS-protocol-measurement_fig1_281199589
https://www.researchgate.net/figure/Overview-of-the-preparation-procedure-for-87-Sr-86-Sr-analysis-of-plant-and-soil_fig2_260725529
https://fiveable.me/isotope-geochemistry/unit-10/forensic-applications-isotopes/study-guide/amWhFJkKXVVq0KIl
https://www.researchgate.net/publication/322172682_Forensic_Identification_of_Human_Skeletal_Remains_Using_Isotopes
https://isobarscience.com/sr-pb-isotopes-in-forensics/
https://www.researchgate.net/publication/255757167_Strontium_isotopic_analysis_as_an_experimental_auxiliary_technique_in_forensic_identification_of_human_remains
https://m.youtube.com/watch?v=-cAXLGpYEqk
https://www.researchgate.net/publication/318833015_Profiling_of_Heroin_and_Assignment_of_Provenance_by_87_Sr_86_Sr_Isotope_Ratio_Analysis
https://brooksapplied.com/services/stable-isotope-ratio-testing/strontium-isotope-ratio-analysis/
https://www.researchgate.net/publication/332117609_Bioavailable_87Sr86Sr_in_European_soils_A_baseline_for_provenancing_studies
http://www.it2isotopes.com/files/Strontium%20analysis%20of%20water%20samples%20(87Sr).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Reproducibility of Sr isotope Ratio Measurements Using TIMS | Isotopx [isotopx.com]

16. An optimized protocol for high precision measurement of 87Sr/86Sr using a Neptune
Plus multi-collector inductively coupled plasma mass spectrometer: evaluation of different
cone combinations for Sr isotope determination - Analytical Methods (RSC Publishing)
[pubs.rsc.org]

17. High throughput method for Sr extraction from variable matrix waters and 87Sr/86Sr
isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC
Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Unmasking Geographic Origins: 87Sr/86Sr Isotope
Analysis in Forensic Geology and Sourcing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083252#application-of-87sr-86sr-in-forensic-geology-
and-sourcing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.isotopx.com/resources/2ppm-reproducibility-of-87sr-86sr-achieved-using-the-phoenix-tims
https://pubs.rsc.org/en/content/articlelanding/2020/ay/d0ay00845a
https://pubs.rsc.org/en/content/articlelanding/2020/ay/d0ay00845a
https://pubs.rsc.org/en/content/articlelanding/2020/ay/d0ay00845a
https://pubs.rsc.org/en/content/articlelanding/2020/ay/d0ay00845a
https://pubs.rsc.org/en/content/articlelanding/2013/ja/c3ja30350k
https://pubs.rsc.org/en/content/articlelanding/2013/ja/c3ja30350k
https://pubs.rsc.org/en/content/articlelanding/2013/ja/c3ja30350k
https://www.benchchem.com/product/b083252#application-of-87sr-86sr-in-forensic-geology-and-sourcing
https://www.benchchem.com/product/b083252#application-of-87sr-86sr-in-forensic-geology-and-sourcing
https://www.benchchem.com/product/b083252#application-of-87sr-86sr-in-forensic-geology-and-sourcing
https://www.benchchem.com/product/b083252#application-of-87sr-86sr-in-forensic-geology-and-sourcing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

